Cas no 622-78-6 (Benzyl isothiocyanate)

• Product Name: Benzyl isothiocyanate
• CAS No: 622-78-6
• MF: C₈H₇NS
• MW: 149.212880373001
• MDL: MFCD00004819
• CID: 82781
• PubChem ID: 2346
• Update Time: 2025-04-18

Benzyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzylisothiocyanate
• BENZYL ISOTHIOCYANATE(AS) PrintBack
• BITC
• Isothiocyanic Acid Benzyl Ester
• 1-(Isothiocyanatomethyl)benzene
• NSC 118976
• Phenylmethyl isothiocyanate
• Tromacaps
• Tromalyt
• Urogran
• benzyl isothiocyanate
• (Isothiocyanatomethyl)benzene
• Benzyl mustard oil
• Benzylsenfoel
• Isothiocyanic acid, benzyl ester
• Benzyl-isothiocyanate
• Benzene, (isothiocyanatomethyl)-
• isothiocyanatomethylbenzene
• Benzylsenfoel [German]
• AB 2 (VAN)
• alpha-isothiocyanatotoluene
• Isothiocyanotaomethylbenzene
• isothiocyanatomethyl-benzene
• Toluene, alpha-isothiocyanato-
• EIN
• Benzyl isothiocyanate

• MDL： MFCD00004819
• Inchi： 1S/C8H7NS/c10-7-9-6-8-4-2-1-3-5-8/h1-5H,6H2
• InChI Key： MDKCFLQDBWCQCV-UHFFFAOYSA-N
• SMILES： S=C=NCC1C=CC=CC=1
• BRN： 386135

Computed Properties

• Exact Mass: 149.03000
• Monoisotopic Mass: 149.02992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 44.4

Experimental Properties

• Color/Form: Grayish yellow liquid.
• Density: 1.125 g/mL at 25 °C(lit.)
• Melting Point: 41 °C
• Boiling Point: 242-243 °C(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.601(lit.)
  n20/D 1.602-1.605
• Solubility: 0.1g/l
• Water Partition Coefficient: Hydrolyzes in water.
• PSA: 44.45000
• LogP: 2.28940
• Sensitiveness: Moisture Sensitive
• FEMA: 4428 | BENZYL ISOTHIOCYANATE
• Solubility: Soluble in water.

Benzyl isothiocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302+H312+H332,H315,H319,H334,H335
• Warning Statement： P261,P280,P305+P351+P338,P342+P311
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42/43
• Safety Instruction： S26; S36/37/39
• FLUKA BRAND F CODES：8-19-21
• RTECS：NX8250000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：T
• Storage Condition：2-8°C
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
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• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides